Cas no 2171278-31-0 ((2R,3S)-3-(benzyloxy)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid)

• Product Name: (2R,3S)-3-(benzyloxy)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid
• CAS No: 2171278-31-0
• MF: C₃₄H₄₀N₂O₆
• MW: 572.691209793091
• CID: 5998617
• PubChem ID: 165564279
• Update Time: 2025-06-03

(2R,3S)-3-(benzyloxy)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-(benzyloxy)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid
• EN300-1546163
• (2R,3S)-3-(benzyloxy)-2-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]butanoic acid
• 2171278-31-0

• Inchi： 1S/C34H40N2O6/c1-24(41-22-25-14-6-5-7-15-25)32(33(38)39)36-31(37)20-8-3-2-4-13-21-35-34(40)42-23-30-28-18-11-9-16-26(28)27-17-10-12-19-29(27)30/h5-7,9-12,14-19,24,30,32H,2-4,8,13,20-23H2,1H3,(H,35,40)(H,36,37)(H,38,39)/t24-,32+/m0/s1
• InChI Key： UAASNRFJYKWDTG-NRUKRWIHSA-N
• SMILES： O(C(NCCCCCCCC(N[C@@H](C(=O)O)[C@H](C)OCC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 572.28863700g/mol
• Monoisotopic Mass: 572.28863700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 17
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 114Ų

Additional information on (2R,3S)-3-(benzyloxy)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid

Comprehensive Analysis of (2R,3S)-3-(benzyloxy)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid (CAS No. 2171278-31-0)

The compound (2R,3S)-3-(benzyloxy)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid (CAS No. 2171278-31-0) is a sophisticated chiral molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a benzyloxy group and a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in creating complex peptides, which are critical for drug discovery and biotechnology advancements.

In recent years, the demand for custom peptide synthesis has surged, driven by the growing interest in therapeutic peptides and bioconjugation techniques. The Fmoc-protected amino acid derivative, such as (2R,3S)-3-(benzyloxy)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid, is often sought after for its ability to ensure high purity and yield during peptide assembly. This aligns with the current trend of optimizing green chemistry practices, as the compound's efficient synthesis reduces waste and improves sustainability in lab workflows.

One of the most common questions in online searches revolves around the stability and storage conditions of this compound. Proper handling of CAS No. 2171278-31-0 requires storage at -20°C in a dry environment to prevent degradation of the Fmoc group. Additionally, researchers often inquire about its solubility in organic solvents like DMF or DMSO, which is crucial for SPPS applications. These practical considerations highlight the compound's relevance in modern high-throughput screening and automated peptide synthesis platforms.

The stereochemistry of (2R,3S)-3-(benzyloxy)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid is another area of interest, as the (2R,3S) configuration ensures precise spatial orientation for peptide chain elongation. This specificity is vital for developing peptide-based therapeutics, such as those targeting G-protein-coupled receptors (GPCRs) or enzyme inhibitors. The compound's benzyloxy moiety further enhances its utility in orthogonal protection strategies, a technique widely discussed in chemical biology forums.

From an SEO perspective, keywords like "Fmoc-amino acid derivatives", "peptide synthesis reagents", and "chiral building blocks" are frequently associated with this compound. These terms reflect the evolving needs of the scientific community, particularly in personalized medicine and biopharmaceutical development. By integrating these trends into the discussion, this article not only addresses technical specifications but also contextualizes the compound's role in cutting-edge research.

In conclusion, (2R,3S)-3-(benzyloxy)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid (CAS No. 2171278-31-0) stands as a cornerstone in peptide chemistry, bridging the gap between synthetic challenges and therapeutic innovation. Its compatibility with microwave-assisted synthesis and flow chemistry further cements its position as a versatile tool for researchers aiming to push the boundaries of bioactive molecule design.